Benzene-1,3-dicarboxylic acid;2,2-dimethylpropane-1,3-diol;1,3-dioxo-2-benzofuran-5-carboxylic acid;ethane-1,2-diol;hexanedioic acid;terephthalic acid
Benzene-1,3-dicarboxylic acid;2,2-dimethylpropane-1,3-diol;1,3-dioxo-2-benzofuran-5-carboxylic acid;ethane-1,2-diol;hexanedioic acid;terephthalic acid
Brand Name:
Vulcanchem
CAS No.:
103470-94-6
VCID:
VC0008646
InChI:
InChI=1S/C9H4O5.2C8H6O4.C6H10O4.C5H12O2.C2H6O2/c10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12;9-7(10)5-1-2-6(4-3-5)8(11)12;9-7(10)5-2-1-3-6(4-5)8(11)12;7-5(8)3-1-2-4-6(9)10;1-5(2,3-6)4-7;3-1-2-4/h1-3H,(H,10,11);2*1-4H,(H,9,10)(H,11,12);1-4H2,(H,7,8)(H,9,10);6-7H,3-4H2,1-2H3;3-4H,1-2H2
SMILES:
CC(C)(CO)CO.C1=CC(=CC(=C1)C(=O)O)C(=O)O.C1=CC(=CC=C1C(=O)O)C(=O)O.C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O.C(CCC(=O)O)CC(=O)O.C(CO)O
Molecular Formula:
C38H44O21
Molecular Weight:
836.7 g/mol
Benzene-1,3-dicarboxylic acid;2,2-dimethylpropane-1,3-diol;1,3-dioxo-2-benzofuran-5-carboxylic acid;ethane-1,2-diol;hexanedioic acid;terephthalic acid
CAS No.: 103470-94-6
Main Products
VCID: VC0008646
Molecular Formula: C38H44O21
Molecular Weight: 836.7 g/mol
| CAS No. | 103470-94-6 |
|---|---|
| Product Name | Benzene-1,3-dicarboxylic acid;2,2-dimethylpropane-1,3-diol;1,3-dioxo-2-benzofuran-5-carboxylic acid;ethane-1,2-diol;hexanedioic acid;terephthalic acid |
| Molecular Formula | C38H44O21 |
| Molecular Weight | 836.7 g/mol |
| IUPAC Name | benzene-1,3-dicarboxylic acid;2,2-dimethylpropane-1,3-diol;1,3-dioxo-2-benzofuran-5-carboxylic acid;ethane-1,2-diol;hexanedioic acid;terephthalic acid |
| Standard InChI | InChI=1S/C9H4O5.2C8H6O4.C6H10O4.C5H12O2.C2H6O2/c10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12;9-7(10)5-1-2-6(4-3-5)8(11)12;9-7(10)5-2-1-3-6(4-5)8(11)12;7-5(8)3-1-2-4-6(9)10;1-5(2,3-6)4-7;3-1-2-4/h1-3H,(H,10,11);2*1-4H,(H,9,10)(H,11,12);1-4H2,(H,7,8)(H,9,10);6-7H,3-4H2,1-2H3;3-4H,1-2H2 |
| Standard InChIKey | CPKIOVYKYCYUJQ-UHFFFAOYSA-N |
| SMILES | CC(C)(CO)CO.C1=CC(=CC(=C1)C(=O)O)C(=O)O.C1=CC(=CC=C1C(=O)O)C(=O)O.C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O.C(CCC(=O)O)CC(=O)O.C(CO)O |
| Canonical SMILES | CC(C)(CO)CO.C1=CC(=CC(=C1)C(=O)O)C(=O)O.C1=CC(=CC=C1C(=O)O)C(=O)O.C1=CC2=C(C=C1C(=O)O)C(=O)OC2=O.C(CCC(=O)O)CC(=O)O.C(CO)O |
| Synonyms | 1,3-Benzenedicarboxylic acid, polymer with 1,4-benzenedicarboxylic acid, 1,3-dihydro-1,3-dioxo-5-isobenzofurancarboxylic acid, 2,2-dimethyl-1,3-propanediol, 1,2-ethanediol and hexanedioic acid |
| PubChem Compound | 175932 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume